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Compound of Interest

Compound Name: Flumedroxone acetate

Cat. No.: B1672880

Introduction

Flumedroxone acetate, a synthetic pregnane steroid derivative of progesterone, is primarily
recognized for its clinical application as an antimigraine agent.[1] While classified as a
progestin, its engagement in fundamental steroid hormone research appears to be limited, with
a notable scarcity of published data detailing its use as a research tool. This document aims to
summarize the available information and highlight the significant gaps in the scientific literature
regarding its application in steroid hormone research.

Chemical and Physical Properties

Flumedroxone acetate is chemically known as 6a-(trifluoromethyl)-17a-acetoxyprogesterone.
[1] Its structural modifications, particularly the trifluoromethyl group at the C6a position,
distinguish it from progesterone and other progestins.

Property Value Reference
Molecular Formula C24H31F304 [1]
Molar Mass 440.503 g-mol—1 [1]
CAS Number 987-18-8 [1]
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Use in Steroid Hormone Research: A Landscape of
Scarcity

Despite its classification as a progestin, a comprehensive review of scientific literature reveals
a significant lack of studies utilizing Flumedroxone acetate as a primary tool for steroid
hormone research. The core requirements for detailed application notes—quantitative data
from in vitro and in vivo experiments, established experimental protocols, and elucidated
signaling pathways—are largely absent from publicly accessible research.

Progestogenic Activity

Flumedroxone acetate is reported to possess weak or slight progestogenic activity.[1] This
suggests potential interaction with the progesterone receptor (PR). However, specific
quantitative data to characterize this interaction, such as binding affinity (Ki or IC50 values) for
the progesterone receptor, are not available in the reviewed literature. Without this fundamental
data, its utility as a specific probe for PR function in research settings remains uncharacterized.

Antigonadotropic Activity

The potential antigonadotropic effects of Flumedroxone acetate, a common characteristic of
progestins, have not been specifically investigated in published research. Studies on other
progestins, such as nomegestrol acetate, have detailed their mechanisms in suppressing
gonadotropin release, but similar investigations involving Flumedroxone acetate are absent.

[2](3]

Application in Cancer Research

While other progestins like medroxyprogesterone acetate have been studied in the context of
breast cancer, there is no available research detailing the effects of Flumedroxone acetate on
cancer cell lines or in animal models of cancer.[4][5][6][7]

Hypothetical Experimental Workflows

Given the lack of specific data for Flumedroxone acetate, the following diagrams represent
generalized workflows for characterizing a novel progestin. These are provided for illustrative
purposes and are not based on published studies involving Flumedroxone acetate.
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Caption: Generalized workflow for characterizing a synthetic progestin.
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Caption: Simplified canonical progestin signaling pathway.

Conclusion

The current body of scientific literature does not support the creation of detailed application
notes and protocols for the use of Flumedroxone acetate in steroid hormone research. Its
primary identity remains that of a clinical therapeutic for migraines, with its progestogenic and
other hormonal activities largely uncharacterized in a research context. For researchers,
scientists, and drug development professionals seeking a progestin for research purposes,
more extensively studied compounds such as medroxyprogesterone acetate, norethisterone
acetate, or nomegestrol acetate would be more suitable choices, as they are accompanied by
a wealth of quantitative data and established experimental protocols. Further investigation into
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the basic pharmacology of Flumedroxone acetate is required before it can be effectively
utilized as a tool in steroid hormone research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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